2-(3-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C23H26ClN3O5S/c1-4-26(5-2)23(29)14-27-13-21(17-8-6-7-9-19(17)27)33(30,31)15-22(28)25-18-12-16(24)10-11-20(18)32-3/h6-13H,4-5,14-15H2,1-3H3,(H,25,28)
• InChI Key: OMFUNIUQVNZJMT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C23H26ClN3O5S
• Molecular Weight: 492.0 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an indole ring, a sulfonyl group, an amide group, and a methoxyphenyl group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present. For example, the presence of the sulfonyl and amide groups would likely make the compound polar and potentially soluble in water.

Scientific Research Applications

Antitumor Applications

• Antitumor Sulfonamides: Compounds from sulfonamide-focused libraries, including variants similar to the compound , have shown potential as antitumor agents. These compounds have been evaluated in cell-based antitumor screens and identified as potent cell cycle inhibitors. Some have progressed to clinical trials due to their preliminary clinical activities in phase I settings. They are characterized by their gene expression changes, providing insights into drug-sensitive cellular pathways for oncolytic small molecules (Owa et al., 2002).

Neurological Research

• 5-HT1D Receptor Agonist Properties: Research on similar compounds has revealed their role as agonists at 5-HT1D receptors, which are significant in neurological functions. These compounds display varying degrees of preference for 5-HT1D alpha vs. 5-HT1D beta receptors and have implications in the development of treatments for neurological disorders (Barf et al., 1996).

Analytical Chemistry

• Analytical Methods: In analytical chemistry, methods have been developed for the analysis of similar compounds in environmental samples, such as groundwater and surface water. These methods involve high-performance liquid chromatography and are essential for monitoring environmental pollutants (Macomber et al., 1992).

Antibacterial and Antifungal Applications

• Antimicrobial Agents: Novel heterocyclic compounds incorporating sulfamoyl moieties, structurally related to the compound , have been synthesized and shown to possess significant in vitro antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Darwish et al., 2014).

Future Directions

Future research could involve synthesizing this compound and studying its physical and chemical properties, as well as its potential biological activity.